Cas no 5505-00-0 (Benzonitrile,2-(2-phenylethyl)-)
5505-00-0 structure
Product Name:Benzonitrile,2-(2-phenylethyl)-
Benzonitrile,2-(2-phenylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,2-(2-phenylethyl)-
- 2-(2-PHENETHYL)BENZONITRILE
- 2-(2-phenylethyl)benzonitrile
- 2-(1-TRITYL-1H-IMIDAZOL-4-YL)ETHYLAMINE OXALATE
- 2-phenethylbenzonitrile
- Benzonitrile,2-(2-phenylethyl)
- Bibenzyl-2-carbonitril
- bibenzyl-2-carbonitrile
- Candida albicans
- DTXSID10295228
- 5505-00-0
- SCHEMBL2507390
- CHEMBL4067237
- NSC-100687
- NSC100687
-
- Inchi： 1S/C15H13N/c16-12-15-9-5-4-8-14(15)11-10-13-6-2-1-3-7-13/h1-9H,10-11H2
- InChI Key： OXQILFVQUJWBPI-UHFFFAOYSA-N
- SMILES： N#CC1C=CC=CC=1CCC1C=CC=CC=1
Computed Properties
- Exact Mass: 207.10500
- Monoisotopic Mass: 207.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- Density: 1.07
- Boiling Point: 318.3 °C at 760 mmHg
- Flash Point: 146.9 °C
- Refractive Index: 1.591
- PSA: 23.79000
- LogP: 3.34348
Benzonitrile,2-(2-phenylethyl)- Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Benzonitrile,2-(2-phenylethyl)- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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